Cas no 1250616-82-0 (4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1h-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1h-1,2,3-triazole
• CAS No: 1250616-82-0
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 5548473
• Update Time: 2025-05-20

4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1h-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1h-1,2,3-triazole

• Inchi： 1S/C10H9ClFN3/c1-7-9(12)3-2-4-10(7)15-6-8(5-11)13-14-15/h2-4,6H,5H2,1H3
• InChI Key： NHCRCJCITBZFGS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(F)=C2C)C=C(CCl)N=N1

Additional information on 4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1h-1,2,3-triazole

4-(Chloromethyl)-1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazole: A Comprehensive Overview

The compound with CAS No. 1250616-82-0, commonly referred to as 4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazole, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have gained considerable attention due to their diverse applications in drug discovery and materials science. The structure of this molecule is characterized by a triazole ring system substituted with a chloromethyl group at the 4-position and a fluorinated methyl-substituted phenyl group at the 1-position. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazole through various methodologies. One notable approach involves the use of click chemistry principles, particularly the Huisgen cycloaddition reaction, which facilitates the formation of triazole rings under mild conditions. This method not only enhances the scalability of the synthesis but also ensures high purity and yield of the final product. Researchers have also explored alternative routes, such as nucleophilic substitution and coupling reactions, to further optimize the synthesis process.

The physical properties of 4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazole are critical for its application in various chemical systems. Its melting point and boiling point are essential parameters that determine its stability under different thermal conditions. Recent studies have reported that this compound exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard atmospheric pressure. These values make it suitable for use in both laboratory settings and industrial applications where thermal stability is a key requirement.

The chemical reactivity of 4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazole is influenced by its functional groups. The chloromethyl group at the 4-position introduces electrophilic character to the molecule, enabling it to participate in nucleophilic substitution reactions. On the other hand, the fluorinated phenyl group at the 1-position imparts electronic effects that can modulate the reactivity of the triazole ring. These properties make this compound a valuable precursor for synthesizing more complex molecules with tailored functionalities.

In terms of applications, 4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazole has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for drug development due to its ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated its inhibitory effects on certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, this compound has been explored in materials science for its role in constructing advanced materials with tailored electronic properties.

The toxicological profile of 4-(chloromethyl)-1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazole is another critical aspect that has been extensively studied. Regulatory agencies have established guidelines for handling such compounds based on their potential risks to human health and the environment. Recent research has focused on assessing its acute and chronic toxicity profiles using various in vitro and in vivo models. These studies aim to ensure safe handling practices and compliance with international safety standards.

In conclusion,4-(chloromethyl)-